Cas no 686744-17-2 (2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 686744-17-2
• MF: C₂₃H₂₅ClN₂O₃S
• MW: 444.974203824997
• CID: 6293227
• PubChem ID: 2157659
• Update Time: 2025-05-30

2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-({1-[(2-chlorophenyl)methyl]-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one
• AKOS024585620
• 2-[1-[(2-chlorophenyl)methyl]indol-3-yl]sulfonyl-1-(4-methylpiperidin-1-yl)ethanone
• F0590-0421
• EU-0056413
• 2-((1-(2-chlorobenzyl)-1H-indol-3-yl)sulfonyl)-1-(4-methylpiperidin-1-yl)ethanone
• 686744-17-2

• Inchi： 1S/C23H25ClN2O3S/c1-17-10-12-25(13-11-17)23(27)16-30(28,29)22-15-26(21-9-5-3-7-19(21)22)14-18-6-2-4-8-20(18)24/h2-9,15,17H,10-14,16H2,1H3
• InChI Key： CCDWWLNVXHSPJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C2C=CC=CC1=2)S(CC(N1CCC(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 444.1274415g/mol
• Monoisotopic Mass: 444.1274415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 67.8Ų

Additional information on 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one

Comprehensive Analysis of 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 686744-17-2)

The compound 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one, identified by its CAS No. 686744-17-2, is a sophisticated organic molecule with a unique structural framework. This compound belongs to the class of sulfonyl indole derivatives, which have garnered significant attention in recent years due to their potential applications in medicinal chemistry and material science. The presence of both indole and piperidine moieties in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

One of the key features of this compound is its sulfonyl linkage, which enhances its stability and reactivity. The 2-chlorophenyl group attached to the indole nitrogen further contributes to its unique electronic properties, making it a candidate for various synthetic applications. Researchers have been particularly interested in its potential as a pharmacophore, given the prevalence of indole-based drugs in the pharmaceutical industry. The 4-methylpiperidin-1-yl segment adds a layer of complexity, potentially influencing its bioavailability and interaction with biological targets.

In the context of current trends, the scientific community is increasingly focused on sustainable synthesis and green chemistry. The synthesis of 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one can be optimized using catalytic methods to minimize waste and reduce environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

Another area of interest is the compound's potential role in drug discovery. With the rise of computational chemistry and AI-driven molecular design, researchers are exploring how 686744-17-2 could be integrated into virtual screening pipelines. Questions like "How does 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one interact with specific enzymes?" or "What are its ADME properties?" are commonly searched in databases like PubMed and Google Scholar.

The compound's structural analogs have shown promise in various therapeutic areas, including neurological disorders and inflammatory conditions. This has led to increased curiosity about its mechanism of action and potential side effects. However, it is essential to note that extensive in vitro and in vivo studies are required to validate any biological activity.

From a material science perspective, the sulfonyl indole core of this compound could be leveraged for developing advanced polymers or photovoltaic materials. The chlorophenyl group might enhance its thermal stability, making it suitable for high-performance applications. These possibilities are often discussed in forums and research articles, reflecting the compound's multidisciplinary appeal.

In summary, 2-({1-(2-chlorophenyl)methyl-1H-indol-3-yl}sulfonyl)-1-(4-methylpiperidin-1-yl)ethan-1-one (CAS No. 686744-17-2) is a versatile compound with significant potential in both pharmaceutical and material science domains. Its unique structure and reactivity profile make it a valuable subject for ongoing and future research, particularly in the era of precision medicine and sustainable chemistry.